Cas no 436811-22-2 (pyrrolidin-2-yl-(1,4,7-trioxa-10-aza-cyclododec-10-yl)-methanone)

• Product Name: pyrrolidin-2-yl-(1,4,7-trioxa-10-aza-cyclododec-10-yl)-methanone
• CAS No: 436811-22-2
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 929137
• PubChem ID: 3095254
• Update Time: 2025-05-19

pyrrolidin-2-yl-(1,4,7-trioxa-10-aza-cyclododec-10-yl)-methanone Chemical and Physical Properties

Names and Identifiers

• pyrrolidin-2-yl-(1,4,7-trioxa-10-aza-cyclododec-10-yl)-methanone
• pyrrolidin-2-yl(1,4,7-trioxa-10-azacyclododec-10-yl)methanone
• HMS1704M20
• AKOS000301139
• AKOS024303929
• BRD-A33403585-001-01-5
• (Pyrrolidin-2-yl)(1,4,7-trioxa-10-azacyclododecan-10-yl)methanone
• DTXSID90389154
• 436811-22-2
• Pyrrolidin-2-yl(1,4,7-trioxa-10-azacyclododecan-10-yl)methanone

• MDL： MFCD00433999
• Inchi： 1S/C13H24N2O4/c16-13(12-2-1-3-14-12)15-4-6-17-8-10-19-11-9-18-7-5-15/h12,14H,1-11H2
• InChI Key： QVPLGYMYBOLTPM-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1)N1CCOCCOCCOCC1

Computed Properties

• Exact Mass: 272.17400
• Monoisotopic Mass: 272.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 60Ų

Experimental Properties

• Boiling Point: 462.8°C at 760 mmHg
• Flash Point: 233.7°C
• PSA: 60.03000
• LogP: -0.10290

pyrrolidin-2-yl-(1,4,7-trioxa-10-aza-cyclododec-10-yl)-methanone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on pyrrolidin-2-yl-(1,4,7-trioxa-10-aza-cyclododec-10-yl)-methanone

Chemical Profile of Pyrrolidin-2-yl-(1,4,7-trioxa-10-aza-cyclododec-10-yl)-methanone (CAS No 436811-22-2)

Pyrrolidin-2-yl-(1,4,7-trioxa-10-aza-cyclododec-10-yl)-methanone, identified by its CAS number 436811-22-2, is a complex organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a fused heterocyclic system, incorporating both nitrogen and oxygen atoms into its ring structure. The presence of a pyrrolidinyl moiety alongside a macrocyclic ether component, specifically 1,4,7-trioxa-10-aza-cyclododecane, contributes to its distinct chemical properties and reactivity.

The molecular framework of this compound is notable for its rigidity and conformational flexibility, which are influenced by the interplay between the pyrrolidine ring and the macrocyclic ether. The pyrrolidinyl group introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and metal coordination, while the 1,4,7-trioxa segment provides a hydrophilic backbone with oxygen atoms capable of forming hydrogen bonds. This combination makes the compound an intriguing candidate for further exploration in drug design and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the rigid macrocyclic structure may facilitate specific interactions with proteins or enzymes, potentially modulating their activity. The methanone functional group at the terminal position further enhances the compound's versatility, allowing for derivatization and functionalization to tailor its pharmacological properties.

In the context of medicinal chemistry, the synthesis of such complex molecules often involves multi-step organic reactions, including cyclization, nucleophilic substitution, and condensation reactions. The introduction of nitrogen and oxygen heteroatoms into the molecular scaffold necessitates careful consideration of reaction conditions to ensure high yields and purity. Techniques such as solid-phase synthesis and flow chemistry have been employed to streamline the preparation process.

One of the most compelling aspects of Pyrrolidin-2-yl-(1,4,7-trioxa-10-aza-cyclododec-10-yl)-methanone is its potential as a scaffold for drug discovery. Researchers are increasingly interested in exploring macrocyclic compounds due to their ability to mimic natural products and exhibit high binding affinity. The unique combination of structural elements in this compound makes it a promising candidate for developing novel therapeutic agents targeting various diseases.

Current research in this area focuses on understanding the biological activity of related compounds and identifying new applications for this class of molecules. Preclinical studies have begun to investigate the pharmacokinetic properties and potential side effects of derivatives of Pyrrolidin-2-yl-(1,4,7-trioxa-10-aza-cyclododec-10-yl)-methanone, providing insights into its suitability for further development. These studies are crucial for determining whether this compound or its derivatives can progress to clinical trials.

The role of computational methods in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how this compound might interact with specific protein targets, such as kinases or ion channels. These predictions help guide experimental efforts by highlighting potential lead compounds that warrant further investigation. Additionally, virtual screening techniques have been employed to identify libraries of similar compounds that could be synthesized and tested for biological activity.

The synthesis of complex molecules like Pyrrolidin-2-yl-(1,4,7-trioxa-10-aza-cyclododec-10-yl)-methanone also benefits from advances in analytical chemistry. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of synthesized compounds. These tools provide detailed information about the molecular geometry and electronic properties, which are critical for understanding reactivity and biological activity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and nanotechnology due to its unique structural properties. For instance, macrocyclic compounds like this one have been investigated as components in supramolecular assemblies or as ligands for metal complexes with catalytic applications.

In conclusion,Pyrrolidin-2-yl-(1,4,7-trioxa-10-aza-cyclododec-10-ylmethanone (CAS No 43681122) represents a fascinating example of how structural complexity can lead to novel chemical entities with potential therapeutic value. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts aimed at developing new treatments for various diseases. As research continues to uncover new applications for this class of molecules,Pyrrolidin2yld(14trioxatriaza cyclododecan methanone is poised to play an important role in future advancements.